Cas no 87016-02-2 (Acetic acid;2-[12-(diaminomethylideneamino)dodecyl]guanidine)

• Product name: Acetic acid;2-[12-(diaminomethylideneamino)dodecyl]guanidine
• CAS No: 87016-02-2
• MF: C₁₈H₄₀N₆O₄
• MW: 404.548004150391
• CID: 2809708
• PubChem ID: 71405959

Acetic acid;2-[12-(diaminomethylideneamino)dodecyl]guanidine Chemical and Physical Properties

Names and Identifiers

• Acetic acid--N'',N'''-dodecane-1,12-diyldiguanidine (2/1)
• DTXSID20826582
• 87016-02-2
• Acetic acid;2-[12-(diaminomethylideneamino)dodecyl]guanidine

• Inchi： InChI=1S/C14H32N6.2C2H4O2/c15-13(16)19-11-9-7-5-3-1-2-4-6-8-10-12-20-14(17)18;2*1-2(3)4/h1-12H2,(H4,15,16,19)(H4,17,18,20);2*1H3,(H,3,4)
• InChI Key： KMYJWZPUVARENG-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 404.31110378Da
• Monoisotopic Mass: 404.31110378Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 13
• Complexity: 270
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 203Ų